(S)-1-(4-Bromo-2-methyl-phenyl)-ethylamine

• IUPAC Name: (1S)-1-(4-bromo-2-methylphenyl)ethanamine
• InChI: InChI=1S/C9H12BrN/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7H,11H2,1-2H3/t7-/m0/s1
• InChI Key: GMCHYPOMQPPOJT-ZETCQYMHSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(C)N
• Isomeric SMILES: CC1=C(C=CC(=C1)Br)[C@H](C)N
• Molecular Formula: C9H12BrN
• Molecular Weight: 214.10 g/mol

Description

(S)-1-(4-Bromo-2-methyl-phenyl)-ethylamine, also known as 4-Bromo-2-methylphenethylamine (4-BMPA), is a chemical compound that belongs to the phenethylamine class of compounds. It is a synthetic compound that has been of interest to researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (S)-1-((S)-1-(4-Bromo-2-methyl-phenyl)-ethylaminethyl-phenyl)-ethylamine involves its binding to the TAAR1 receptor, which is located in the brain. This binding leads to the activation of the receptor, which in turn leads to the release of dopamine and serotonin in the brain. This mechanism of action has been studied extensively by researchers, and has been shown to be selective for the TAAR1 receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of (S)-1-((S)-1-(4-Bromo-2-methyl-phenyl)-ethylaminethyl-phenyl)-ethylamine have been studied in vitro and in vivo. In vitro studies have shown that the compound can increase the release of dopamine and serotonin in the brain, which can lead to increased motivation and reward-seeking behavior. In vivo studies have shown that the compound can increase locomotor activity in mice, which is indicative of its stimulant properties.

Advantages and Limitations for Lab Experiments

The advantages of using (S)-1-((S)-1-(4-Bromo-2-methyl-phenyl)-ethylaminethyl-phenyl)-ethylamine in lab experiments include its selectivity for the TAAR1 receptor, its ability to increase dopamine and serotonin release in the brain, and its stimulant properties. However, there are also limitations to using this compound in lab experiments, including its potential for abuse and its lack of specificity for the TAAR1 receptor.

Future Directions

There are several future directions for the study of (S)-1-((S)-1-(4-Bromo-2-methyl-phenyl)-ethylaminethyl-phenyl)-ethylamine. One direction is to study its potential as a treatment for psychiatric disorders such as depression and anxiety. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for abuse.

Scientific Research Applications

(S)-1-((S)-1-(4-Bromo-2-methyl-phenyl)-ethylaminethyl-phenyl)-ethylamine has been of interest to researchers due to its potential applications in scientific research. One of the main applications of this compound is as a research tool to study the structure and function of neurotransmitters in the brain. It has been shown to selectively bind to the trace amine-associated receptor 1 (TAAR1), which is involved in the regulation of dopamine and serotonin release in the brain.